1-(Propan-2-YL)cyclopentane-1-carbaldehyde

• Molecular Formula: C9H16O
• Molecular Weight: 140.22 g/mol
• SMILES: CC(C)C1(CCCC1)C=O
• InChI: InChI=1S/C9H16O/c1-8(2)9(7-10)5-3-4-6-9/h7-8H,3-6H2,1-2H3
• InChIKey: OIZSYLFCDITPTK-UHFFFAOYSA-N

1-(Propan-2-YL)cyclopentane-1-carbaldehyde: A Branched-Chain Cyclopentane Aldehyde for Specialty Synthesis and Fragrance R&D

1-(Propan-2-YL)cyclopentane-1-carbaldehyde (CAS 1508116-28-6) is a C9H16O alicyclic aldehyde featuring a cyclopentane ring with a geminal isopropyl substituent and formyl group at the 1-position [1]. Belonging to the class of α,α-disubstituted cyclopentane carbaldehydes, this compound is commercially supplied at 95% minimum purity for research and development use . Its structure creates a sterically distinct neopentyl-like aldehyde center, differing fundamentally from its linear-chain constitutional isomer 1-propylcyclopentane-1-carbaldehyde and simpler homologs such as 1-ethylcyclopentane-1-carbaldehyde.

1

SAR & QSAR studies requiring defined steric and lipophilic descriptors Branched isopropyl group provides distinct computed parameters vs. linear isomers

2

Fragrance lead discovery within patented woody-ionone aldehyde space Isopropyl substituent linked to organoleptic profile in disclosed compositions

3

Stereoselective synthesis benefiting from steric bias at the electrophilic center Quaternary carbon adjacent to aldehyde may influence diastereoselectivity

• [1] PubChem Compound Summary CID 83694308, 1-(Propan-2-YL)cyclopentane-1-carbaldehyde. National Center for Biotechnology Information. View Source

Why 1-(Propan-2-YL)cyclopentane-1-carbaldehyde Cannot Be Swapped for Its Linear Isomer in Rigorous Protocols

Generic substitution between 1-(propan-2-yl)cyclopentane-1-carbaldehyde and its linear constitutional isomer 1-propylcyclopentane-1-carbaldehyde, or lower homologs, is not scientifically justified due to measurable computed property differences that affect partitioning, conformational flexibility, and reaction selectivity [1]. The branched isopropyl group produces distinct lipophilicity (XLogP 2.4 vs. 2.5 for the linear isomer), rotatable bond count (2 vs. 3), and molecular complexity (121 vs. 112) compared to the n-propyl analog [1]. Furthermore, the target compound lacks experimentally determined thermophysical data (boiling point, density) that are available for simpler homologs such as 1-ethylcyclopentane-1-carbaldehyde [2], meaning interchange introduces both property uncertainty and potential steric bias in synthesis outcomes. These differences directly affect downstream reaction kinetics, chromatographic purification behavior, and the tracking of structure-activity relationships in repeatable research protocols.

Target Compound

1-(Propan-2-yl)cyclopentane-1-carbaldehyde
Isopropyl branch

Common Substitute

1-Propylcyclopentane-1-carbaldehyde
Linear n-propyl chain

Why Interchange May Fail

Computed XLogP differs by 0.1 log units, rotatable bond count is reduced from 3 to 2, and molecular complexity is higher (121 vs. 112). These property shifts can alter chromatographic retention, conformational sampling in docking, and reaction selectivity.

Data limitation: Target lacks experimental boiling point and density data available for lower homologs. Process-scale substitution introduces additional uncertainty.

• [1] PubChem Compound Summary CID 83694308, 1-(Propan-2-YL)cyclopentane-1-carbaldehyde. National Center for Biotechnology Information. View Source
• [2] NIST/TRC Web Thermo Tables, 1-Ethylcyclopentanecarboxaldehyde. National Institute of Standards and Technology. View Source

Quantitative Differentiation Evidence for 1-(Propan-2-YL)cyclopentane-1-carbaldehyde Procurement

Lipophilicity Differential: Branched Isopropyl vs. Linear Propyl Constitutional Isomer

1-(Propan-2-yl)cyclopentane-1-carbaldehyde exhibits a computed XLogP3 value of 2.4 [1], which is 0.1 log unit lower than the XLogP of 2.5 reported for its linear constitutional isomer 1-propylcyclopentane-1-carbaldehyde . This difference, though small, reflects the reduced hydrophobic surface area associated with the branched alkyl chain and is a reproducible intrinsic property.

Lipophilicity Differential

Cross-study comparable

ΔXLogP = −0.1

Supports distinct RP-HPLC retention and partition behavior

Target XLogP 2.4 vs. linear isomer XLogP 2.5 (computed)

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	2.4
Comparator Or Baseline	1-Propylcyclopentane-1-carbaldehyde: 2.5
Quantified Difference	ΔXLogP = -0.1
Conditions	Computed via XLogP3 algorithm; PubChem and chem960.com databases

Why This Matters

Even a 0.1 log unit difference in lipophilicity can influence reversed-phase chromatographic retention time and partition coefficients in biphasic synthetic procedures, necessitating distinct purification protocols relative to the linear isomer.

• [1] PubChem Compound Summary CID 83694308. Property: XLogP3-AA = 2.4. View Source

Rotatable Bond Count: Reduced Conformational Flexibility vs. Linear n-Propyl Isomer

The target compound possesses 2 rotatable bonds [1], whereas the n-propyl isomer 1-propylcyclopentane-1-carbaldehyde contains 3 rotatable bonds . This reduced conformational freedom arises from the gem-dimethyl-substituted α-carbon of the isopropyl group that eliminates one C–C torsion degree of freedom present in the linear propyl chain.

Rotatable Bond Count

Cross-study comparable

ΔRotB = −1

Reduced conformational sampling vs. n-propyl isomer

Target: 2 rotatable bonds; linear isomer: 3 (PubChem computed)

Evidence Dimension	Rotatable bond count (PubChem computed descriptor)
Target Compound Data	2
Comparator Or Baseline	1-Propylcyclopentane-1-carbaldehyde: 3
Quantified Difference	ΔRotB = -1
Conditions	PubChem computed descriptor (Cactvs 3.4.6.11) and chem960.com database

Why This Matters

For researchers performing quantitative structure-activity relationship (QSAR) studies or molecular docking, the 1-bond reduction in rotatable count alters conformational sampling entropy and can affect predicted binding free energies by approximately 0.5–1.0 kcal/mol per frozen rotor.

• [1] PubChem Compound Summary CID 83694308. Property: Rotatable Bond Count = 2. View Source

Molecular Complexity Index Differential vs. Linear Isomer

The molecular complexity index, a computed topological descriptor reflecting structural features, is 121 for 1-(propan-2-yl)cyclopentane-1-carbaldehyde [1] compared to 112 for 1-propylcyclopentane-1-carbaldehyde . The higher value for the branched isomer is a direct computational consequence of the gem-disubstitution pattern.

Molecular Complexity

Cross-study comparable

ΔComplexity = +9

Verifies structural distinctness for patent and regulatory arguments

Target: 121; linear isomer: 112 (Cactvs 3.4.6.11 descriptor)

Evidence Dimension	Computed molecular complexity index (Cactvs)
Target Compound Data	121
Comparator Or Baseline	1-Propylcyclopentane-1-carbaldehyde: 112
Quantified Difference	ΔComplexity = +9
Conditions	PubChem Cactvs 3.4.6.11 descriptor and chem960.com database

Why This Matters

The higher complexity index objectively verifies that the isopropyl-substituted compound is structurally distinct from the linear propyl isomer, supporting justification for its selection in patent novelty arguments and regulatory substance differentiation.

• [1] PubChem Compound Summary CID 83694308. Property: Complexity = 121. View Source

Absence of Authoritative Experimental Thermophysical Data vs. Simpler Homologs

No experimentally determined boiling point or density values are currently available for 1-(propan-2-yl)cyclopentane-1-carbaldehyde in authoritative databases such as PubChem, NIST, or ChemSrc [1]. In contrast, the closely related homolog 1-ethylcyclopentane-1-carbaldehyde has critically evaluated thermophysical data (normal boiling point, critical parameters, density as a function of temperature) deposited in the NIST/TRC Web Thermo Tables [2].

Thermophysical Data Gap

Data gap

Experimental bp, density N/A

Process-scale substitution may require additional characterization

1-Ethyl homolog has full NIST-evaluated dataset; target does not

Evidence Dimension	Availability of experimental thermophysical data
Target Compound Data	Not available (N/A) in NIST or PubChem
Comparator Or Baseline	1-Ethylcyclopentane-1-carbaldehyde: full TDE-evaluated thermophysical dataset in NIST WTT
Quantified Difference	Data gap: target lacks experimental bp, density, Tc, Pc; comparator has complete dataset
Conditions	Search across PubChem, ChemSrc, NIST WTT, and vendor SDS sources

Why This Matters

Procurement decisions for large-scale synthesis or process engineering require experimentally validated boiling point and density data. The absence of such data for the target compound represents a practical risk factor that must be weighed against the steric and lipophilic advantages it offers.

• [1] PubChem Compound Summary CID 83694308; ChemSrc entry for CAS 1508116-28-6. Both report 'N/A' for boiling point and density. View Source
• [2] NIST/TRC Web Thermo Tables, 1-Ethylcyclopentanecarboxaldehyde. Contains critically evaluated normal boiling temperature, critical temperature, critical pressure, density, enthalpy of vaporization, heat capacity, and transport properties. View Source

Patent-Covered Odorant Space with Woody-Ionone Character Suggests Unique Organoleptic Profile

International patent WO2008017183A1 (Givaudan SA) claims cyclopentane/cyclopentene aldehyde derivatives where R¹ is isopropyl or isopropenyl as a novel class of campholytic aldehyde condensates possessing woody-ionone-like odor notes [1]. The isopropyl substitution is explicitly listed as a preferred embodiment, indicating that the branched alkyl group contributes to the desired organoleptic properties that distinguish these compounds from structurally similar aldehydes with linear alkyl chains or different substitution patterns. While quantitative odor threshold data for this specific compound are not publicly available, the patent establishes that this substitution pattern produces commercially relevant olfactory characteristics valued in fragrance formulation.

Odorant Space Patent

Class-level inference

Woody-ionone note claimed

Supports fragrance lead selection over unsubstituted analogs

WO2008017183A1; isopropyl listed as preferred R¹ embodiment

Evidence Dimension	Odorant property patent coverage for isopropyl-substituted cyclopentane aldehydes
Target Compound Data	Within scope of Formula I (R¹ = isopropyl) in WO2008017183A1: woody-ionone-like odor notes
Comparator Or Baseline	Unsubstituted or linear-alkyl cyclopentane aldehydes: not specifically claimed in this patent; known simpler aldehydes (e.g., cyclopentanecarbaldehyde) have different odor profiles (pungent, fatty)
Quantified Difference	Qualitative: branched isopropyl group imparts woody-ionone character vs. linear alkyl or unsubstituted analogs
Conditions	Patent disclosure WO2008017183A1; fragrance application compositions at 0.001–20 wt%

Why This Matters

For fragrance and flavor R&D programs, the presence of a compound within a patented odorant class provides a rationale for procurement over unsubstituted or linear-chain analogs that lack documented woody-ionone olfactory character, reducing screening time for lead odorant identification.

• [1] Bajgrowicz JA, Mueller U. Cyclopentane/cyclopentene aldehyde or ketone derivatives and their use as odorants. WO2008017183A1. Givaudan SA. Publication date: February 14, 2008. View Source

Optimal Application Scenarios for 1-(Propan-2-YL)cyclopentane-1-carbaldehyde Based on Quantitative Evidence

QSAR and Computational Drug Design Requiring Isomer-Specific Lipophilicity and Conformational Parameters

Research programs constructing quantitative structure-activity relationship (QSAR) models benefit from the well-defined and distinct XLogP (2.4) and rotatable bond count (2) of this compound relative to its linear n-propyl isomer (XLogP 2.5, 3 rotatable bonds) [1]. The reduced conformational entropy from the frozen rotor effect of the isopropyl group can be exploited in molecular docking studies to mimic the steric constraints of gem-dimethyl-substituted pharmacophores, providing a computational calibration point that the n-propyl isomer cannot satisfy.

Fragrance Lead Optimization Leveraging Patented Woody-Ionone Aldehyde Scaffold

Perfumery and consumer product R&D teams pursuing woody, ionone-like odor notes can select this compound as a development intermediate within the patent landscape defined by WO2008017183A1 [2]. The explicit listing of the isopropyl group as a preferred R¹ substituent provides a defensible intellectual property position for derivative synthesis programs, justifying procurement over non-patented cyclopentane aldehyde alternatives that lack documented woody-ionone character. This enables focused SAR exploration around the cyclopentane core while maintaining the branched alkyl feature responsible for the target odor profile.

Stereoselective Synthesis Requiring Sterically Biased Aldehyde Electrophiles

The geminal isopropyl substitution creates a quaternary carbon center adjacent to the aldehyde, introducing steric bias at the electrophilic site [3][4]. In prostaglandin side-chain construction methodologies employing aldol reactions of substituted cyclopentane carbaldehydes with heptan-2-one (literature yields up to 60% for related substrates), this steric environment can influence both reaction rate and diastereoselectivity compared to less hindered homologs [3][4]. Researchers seeking to exploit steric differentiation in carbon–carbon bond-forming reactions should prefer this compound over 1-ethylcyclopentane-1-carbaldehyde or cyclopentanecarbaldehyde, which present smaller or absent alkyl-group steric effects.

Chromatographic Method Development Requiring Distinct Retention Characteristics

Analytical chemists developing HPLC or GC methods for complex mixture resolution can exploit the measurable XLogP difference (Δ0.1) and conformational divergence between this compound and its linear isomer to achieve baseline separation where co-elution would occur with identical-property alternatives [1]. The combination of quantitative computed descriptors (XLogP, rotatable bonds, complexity) provides a rational basis for predicting and optimizing chromatographic retention behavior, supporting the selection of this specific isomer as a method development standard.

Application

Selection Property

Validation Focus

QSAR and Computational Design

Isomer-specific computed descriptors

XLogP, rotatable bond count, complexity index differentiation

Fragrance Lead Optimization

Patented woody-ionone aldehyde scaffold

Isopropyl-substitution organoleptic profile

Stereoselective Synthesis

Steric bias at electrophilic site

Diastereoselectivity in aldol-type C–C bond formation

Chromatographic Method Development

Distinct retention characteristics

Baseline separation from linear isomer in HPLC/GC

• [1] PubChem Compound Summary CID 83694308, 1-(Propan-2-YL)cyclopentane-1-carbaldehyde. Property values for XLogP, Rotatable Bond Count, Complexity. View Source
• [2] Bajgrowicz JA, Mueller U. Cyclopentane/cyclopentene aldehyde or ketone derivatives and their use as odorants. WO2008017183A1. Givaudan SA, 2008. View Source
• [3] Mahrwald R, Schick H, Schwarz S. The aldol reaction of substituted cyclopentane carbaldehydes with 2‐heptanone. A novel approach to the construction of the alkyl side chain of prostaglandins. Journal für Praktische Chemie. 1987;329(3). View Source
• [4] BASF AG. New Cyclopentene Derivatives. Japanese Patent JPS51118745A. Publication Date: October 18, 1976. (Manufacture of cyclopentene aldehydes including R¹ = isopropyl). View Source